Cas no 477863-08-4 (4-oxo-5,6,7,8-tetrahydro-4H-pyrazolo1,5-a1,4diazepine-2-carboxylic Acid)

• Product Name: 4-oxo-5,6,7,8-tetrahydro-4H-pyrazolo1,5-a1,4diazepine-2-carboxylic Acid
• CAS No: 477863-08-4
• MF: C₈H₉N₃O₃
• MW: 195.175361394882
• MDL: MFCD02570781
• CID: 3028516
• PubChem ID: 3761711
• Update Time: 2025-05-24

4-oxo-5,6,7,8-tetrahydro-4H-pyrazolo1,5-a1,4diazepine-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 4-OXO-5,6,7,8-TETRAHYDRO-4H-1,5,8A-TRIAZA-AZULENE-2-CARBOXYLIC ACID
• 4-oxo-5,6,7,8-tetrahydro-4H-pyrazolo[1,5-a][1,4]diazepine-2-carboxylic acid
• 4-oxo-4H,5H,6H,7H,8H-pyrazolo[1,5-a][1,4]diazepine-2-carboxylic acid
• Oprea1_135236
• CUA86308
• HTS009116
• 4-oxo-5,6,7,8-tetrahydropyrazolo[1,5-a][1,4]diazepine-2-carboxylic acid
• W14903
• CS-0215606
• 12P-158
• F1907-0617
• MFCD02570781
• EN300-264789
• 4-OXO-5H,6H,7H,8H-PYRAZOLO[1,5-A][1,4]DIAZEPINE-2-CARBOXYLIC ACID
• AKOS005081208
• 4-oxo-5,6,7,8-tetrahydro-4H-pyrazolo[1,5-a][1,4]diazepine-2-carboxylicacid
• 477863-08-4
• 4-oxo-5,6,7,8-tetrahydro-4H-pyrazolo1,5-a1,4diazepine-2-carboxylic Acid

• MDL： MFCD02570781
• Inchi： 1S/C8H9N3O3/c12-7-6-4-5(8(13)14)10-11(6)3-1-2-9-7/h4H,1-3H2,(H,9,12)(H,13,14)
• InChI Key： LFLRTNQEZPEXSH-UHFFFAOYSA-N
• SMILES： O=C1C2=CC(C(=O)O)=NN2CCCN1

Computed Properties

• Exact Mass: 195.06439116g/mol
• Monoisotopic Mass: 195.06439116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 84.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on 4-oxo-5,6,7,8-tetrahydro-4H-pyrazolo1,5-a1,4diazepine-2-carboxylic Acid

4-Oxo-5,6,7,8-Tetrahydro-4H-Pyrazolo[1,5-a]1,4-Diazepine-2-Carboxylic Acid: A Comprehensive Overview

The compound 4-oxo-5,6,7,8-tetrahydro-4H-pyrazolo[1,5-a]1,4-diazepine-2-carboxylic acid (CAS No. 477863-08-4) is a structurally complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of diazepines, which are seven-membered rings containing two nitrogen atoms. The presence of the oxo group at the 4-position and the carboxylic acid group at the 2-position introduces unique chemical properties that make this compound a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of diazepines in drug discovery due to their ability to modulate various biological targets. The tetrahydro nature of this compound suggests that it may exhibit reduced ring strain compared to fully unsaturated diazepines, potentially enhancing its stability and bioavailability. The oxo group at position 4 likely plays a critical role in determining the compound's reactivity and selectivity in biochemical interactions.

One of the most promising applications of 4-oxo-5,6,7,8-tetrahydro-4H-pyrazolo[1,5-a]1,4-diazepine-2-carboxylic acid lies in its potential as a lead compound for drug development. Researchers have been exploring its ability to interact with GABA receptors, which are crucial in treating conditions such as anxiety and epilepsy. The carboxylic acid group at position 2 may facilitate hydrogen bonding interactions with these receptors, making it a candidate for further preclinical studies.

In addition to its pharmacological applications, this compound has also been studied for its role in chemical synthesis. Its structure serves as a versatile scaffold for constructing more complex molecules with diverse functionalities. For instance, the pyrazolo[1,5-a]diazepine core can be modified by introducing substituents at various positions to enhance solubility or improve binding affinity to specific targets.

Recent advancements in computational chemistry have enabled researchers to predict the physicochemical properties of this compound with greater accuracy. Molecular modeling studies have revealed that 4-oxo-5,6,7,8-tetrahydro-4H-pyrazolo[1,5-a]1,4-diazepine-2-carboxylic acid exhibits favorable pharmacokinetic profiles, including good absorption and moderate clearance rates. These findings underscore its potential as a drug candidate with acceptable bioavailability.

The synthesis of this compound involves a multi-step process that combines principles from organic chemistry and catalysis. Key steps include the formation of the diazepine ring system through cyclization reactions and the introduction of functional groups such as the oxo and carboxylic acid moieties. Researchers have optimized these steps to achieve high yields and purities, ensuring that the compound is suitable for downstream applications.

From an environmental perspective, understanding the degradation pathways of CAS No. 477863-08-4 is essential for assessing its ecological impact. Studies have shown that this compound undergoes hydrolysis under certain conditions, producing less complex byproducts that are less likely to persist in the environment. This information is critical for developing sustainable manufacturing processes and ensuring compliance with environmental regulations.

In conclusion, 4-Oxo-5,6,7,8-tetrahydro-pyrazolo[1,5-a]diazepine-carboxylic acid (CAS No. 477863-08 - 08 ) represents a valuable addition to the arsenal of compounds being explored for therapeutic and synthetic applications. As research continues to uncover its full potential, CAS No. 477863 - 08 - 08 ) is poised to play a significant role in advancing both medicinal chemistry and materials science.